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Compound of Interest

Compound Name: 1-(2-lodoethyl)-4-octylbenzene

Cat. No.: B019508

Essential Safety and Handling Guide for 1-(2-
lodoethyl)-4-octylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for 1-(2-lodoethyl)-4-
octylbenzene (CAS No. 162358-07-8), a key intermediate in various organic syntheses.
Adherence to these protocols is essential for ensuring laboratory safety and regulatory
compliance.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-(2-lodoethyl)-4-octylbenzene is
provided in the table below for quick reference.
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Property Value

Molecular Formula C16H25I

Molecular Weight 344.27 g/mol [1]
Appearance Oil[1]

Boiling Point 367.9°C at 760 mmHg[2]
Density ~1.3 g/cm?3[2]

Flash Point 152.8°C

Hazard Identification and Safety Precautions

Based on available safety data, 1-(2-lodoethyl)-4-octylbenzene is classified with the following

hazards.

Hazard Statement GHS Classification

Precautionary Statements

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[3]

] o Specific target organ toxicity —
May cause respiratory irritation _
single exposure (Category 3)

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

Signal Word: Warning[3]

While comprehensive toxicological properties have not been thoroughly investigated, it is

crucial to handle this compound with care, assuming it may have other potential hazards.[1]

Personal Protective Equipment (PPE)
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A multi-layered approach to personal protection is mandatory when handling 1-(2-lodoethyl)-4-

octylbenzene.

Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical splash goggles and

a face shield

Protects against splashes and

vapors.

Hand Protection

Butyl or Neoprene gloves

Nitrile gloves offer poor
resistance to halogenated
hydrocarbons and are not
recommended for prolonged
contact.[2][4]

Body Protection

Chemical-resistant lab coat or

apron

Provides a barrier against

spills and contamination.

Respiratory Protection

Use in a certified chemical
fume hood. If not possible, a
respirator with appropriate
cartridges (e.g., OV/AG/P99) is

necessary.[1]

Minimizes inhalation of vapors.

Experimental Workflow and Handling Protocol

The following diagram outlines the standard operating procedure for the safe handling of 1-(2-

lodoethyl)-4-octylbenzene from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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